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Compound of Interest

Compound Name: pep2-SVKE

Cat. No.: B612462 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
pep2-SVKE is a novel, cell-permeable, fluorogenic peptide probe designed for the real-time

imaging of "Kinase X" activity in live cells. Kinase X is a critical regulator of the cellular survival

pathway, making it a key target in drug discovery and cancer research. The pep2-SVKE probe

comprises a specific peptide sequence (SVKE) recognized and phosphorylated by Kinase X,

linked to a fluorophore that exhibits a significant increase in fluorescence intensity upon

phosphorylation. This allows for dynamic monitoring of Kinase X activity with high sensitivity

and spatiotemporal resolution.

Principle of Detection
The pep2-SVKE probe is designed to be minimally fluorescent in its non-phosphorylated state.

Upon entering a live cell, if active Kinase X is present, the SVKE peptide motif is

phosphorylated. This phosphorylation event induces a conformational change in the probe,

relieving the quenching of the fluorophore and resulting in a strong fluorescent signal. The

intensity of the fluorescence is directly proportional to the level of Kinase X activity within the

cell.

Applications
High-throughput screening: for inhibitors or activators of the Kinase X signaling pathway.
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Drug discovery: to assess the efficacy and mechanism of action of candidate drugs targeting

Kinase X.

Basic research: to study the dynamics of Kinase X activation in response to various stimuli

and in different cellular compartments.

Cancer biology: to investigate the role of Kinase X in tumor progression and resistance to

therapy.

Quantitative Data
Spectral and Photophysical Properties of
Phosphorylated pep2-SVKE

Property Value

Excitation Maximum (λex) 488 nm

Emission Maximum (λem) 520 nm

Molar Extinction Coefficient ~70,000 M⁻¹cm⁻¹

Quantum Yield > 0.6

Photostability High

Signal-to-Background Ratio > 10-fold increase upon phosphorylation

Dose-Response of a Hypothetical Kinase X Inhibitor
Inhibitor Concentration (nM)

Normalized Fluorescence Intensity (Mean
± SD)

0 (Control) 1.00 ± 0.05

1 0.85 ± 0.06

10 0.52 ± 0.04

100 0.21 ± 0.03

1000 0.11 ± 0.02
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Visualizations
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Caption: Hypothetical Kinase X Signaling Pathway.
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Experimental Workflow for pep2-SVKE Imaging

1. Cell Seeding
Plate cells in a glass-bottom dish

and culture overnight.

2. Compound Treatment (Optional)
Incubate cells with test compounds

(e.g., Kinase X inhibitors).

3. pep2-SVKE Loading
Add pep2-SVKE working solution

to the cells and incubate.

4. Live-Cell Imaging
Acquire images using a fluorescence
microscope with appropriate filters.

5. Data Analysis
Quantify fluorescence intensity

per cell over time.

Click to download full resolution via product page

Caption: Experimental Workflow for pep2-SVKE Imaging.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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